![molecular formula C14H20N2O3 B2808010 (6-(1,4-Dioxaspiro[4.5]decan-8-yloxy)pyridin-3-yl)methanamine CAS No. 2034487-82-4](/img/structure/B2808010.png)
(6-(1,4-Dioxaspiro[4.5]decan-8-yloxy)pyridin-3-yl)methanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Synthesis and Characterization
Organocatalytic Synthesis : A study by Nguyen et al. (2012) discusses the organocatalytic enantioselective synthesis of bicyclic β-lactones through nucleophile-catalyzed aldol-lactonization, which involves compounds structurally related to the one , showcasing the compound's potential as a building block in synthesizing complex molecular structures Nguyen et al., 2012.
Heterocyclic Schiff Bases : Pandey and Srivastava (2011) synthesized novel Schiff bases of 3-aminomethyl pyridine for potential anticonvulsant agents. This research indicates the compound's relevance in creating new therapeutic agents, reflecting its utility in medicinal chemistry Pandey & Srivastava, 2011.
Biological Activity
- Anticancer and Antidiabetic Applications : Flefel et al. (2019) developed a series of spirothiazolidines analogs, showing significant anticancer and antidiabetic activities. This study suggests the potential of spirocyclic compounds in drug discovery and the compound's relevance to developing treatments for chronic conditions Flefel et al., 2019.
Material Science
- Potential Biolubricant : Kurniawan et al. (2017) synthesized novel compounds from oleic acid, including 1,4-dioxaspiro derivatives, showcasing their potential as biolubricants. This research indicates the compound's utility in developing environmentally friendly lubricants Kurniawan et al., 2017.
Chemical Transformations
- Fused Heterocycles Synthesis : Fedoseev et al. (2016) reported on the transformation of related compounds into fused heterocycles, highlighting the compound's utility in synthesizing complex chemical structures with potential pharmaceutical applications Fedoseev et al., 2016.
properties
IUPAC Name |
[6-(1,4-dioxaspiro[4.5]decan-8-yloxy)pyridin-3-yl]methanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O3/c15-9-11-1-2-13(16-10-11)19-12-3-5-14(6-4-12)17-7-8-18-14/h1-2,10,12H,3-9,15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWKZDICIPZMTSZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CCC1OC3=NC=C(C=C3)CN)OCCO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.